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Compound of Interest

Compound Name: Verdyl acetate

Cat. No.: B1672797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Verdyl Acetate
Verdyl Acetate, also known by its synonyms Tricyclodecenyl acetate, Jasmacyclen, and

Greenyl Acetate, is a synthetic aroma chemical widely utilized in the fragrance industry.[1][2] It

is valued for its fresh, green, and woody olfactory profile, often with subtle floral and fruity

undertones.[3][4][5] Its versatility and stability make it a popular choice for a broad range of

scented products, including fine fragrances, personal care items, and household cleaners.[2][6]

[7] This document provides detailed application notes and experimental protocols for the

effective use of Verdyl Acetate in fragrance formulations.

Chemical and Physical Properties
A comprehensive understanding of the physicochemical properties of Verdyl Acetate is

essential for its effective application in fragrance formulation.
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Property Value Reference(s)

CAS Number 5413-60-5 [1][8]

Molecular Formula C12H16O2 [1][8]

Molecular Weight 192.25 g/mol [1][8]

Appearance Colorless to pale yellow liquid [3][5][9]

Boiling Point
258.42 °C @ 760.00 mm Hg

(est)
[5][9]

Flash Point > 100.00 °C (> 212.00 °F) TCC [5][9]

Specific Gravity 1.070 to 1.080 @ 25.00 °C [9]

Refractive Index 1.493 to 1.497 @ 20.00 °C [9]

Solubility
Soluble in alcohol, kerosene,

paraffin oil. Insoluble in water.
[1][9]

Vapor Pressure
0.014000 mmHg @ 25.00 °C

(est)
[9]

Shelf Life

24 months or longer if stored

properly in cool, dry conditions,

protected from heat and light.

[7][9]

Olfactory Profile
The scent profile of Verdyl Acetate is complex and multifaceted, making it a valuable

component in creating a wide array of fragrance experiences.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://evocativeperfumes.com/verdyl-acetate
https://www.iltusa.com/fragrance-stability-testing/
https://evocativeperfumes.com/verdyl-acetate
https://www.iltusa.com/fragrance-stability-testing/
https://evocativeperfumes.com/verdyl-acetate
https://www.iltusa.com/fragrance-stability-testing/
https://www.sepsolve.com/blog/enhanced-gco-workflows-for-detailed-sensory-evaluation.aspx
https://ambrosial.in/products/ambrosial-fragrances-of-heaven-verdyl-acetate-perfume-ingredient-floral-green-soapy-cedar-pine-woody
https://www.thegoodscentscompany.com/data/rw1002152.html
https://ambrosial.in/products/ambrosial-fragrances-of-heaven-verdyl-acetate-perfume-ingredient-floral-green-soapy-cedar-pine-woody
https://www.thegoodscentscompany.com/data/rw1002152.html
https://ambrosial.in/products/ambrosial-fragrances-of-heaven-verdyl-acetate-perfume-ingredient-floral-green-soapy-cedar-pine-woody
https://www.thegoodscentscompany.com/data/rw1002152.html
https://www.thegoodscentscompany.com/data/rw1002152.html
https://www.thegoodscentscompany.com/data/rw1002152.html
https://evocativeperfumes.com/verdyl-acetate
https://www.thegoodscentscompany.com/data/rw1002152.html
https://www.thegoodscentscompany.com/data/rw1002152.html
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=11002
https://www.thegoodscentscompany.com/data/rw1002152.html
https://www.benchchem.com/product/b1672797?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Olfactory Facet Description Reference(s)

Primary Notes Green, Woody [3][4][10][11]

Secondary Notes Floral, Fruity, Soapy, Anisic [1][5][9]

Substantivity on Smelling Strip Approximately 100 hours [1][5][9]

Odor Strength Medium [5][9]

Typical Usage in Perfume

Compounds
0.5% to 26% (Average 3.9%) [12]

Application in Fragrance Formulations
Verdyl Acetate's stability in various media, including alkaline environments, makes it highly

suitable for a wide range of product applications.[2]
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Application Recommended Use
Performance
Rating (out of 10)

Reference(s)

Alcoholic Perfume
Modifier for floral and

green accords
9 [12]

Antiperspirants/Deodo

rants

Provides a fresh and

clean scent
9 [12]

Creams and Lotions
Enhances floral and

green profiles
9 [12]

Soaps (Bar and

Liquid)

Stable in alkaline

conditions, provides a

fresh aroma

9 [12]

Shampoos and

Conditioners

Contributes to a fresh

and clean hair scent
9 [12]

Detergents (Powder

and Liquid)

Excellent stability and

performance
9 [12]

Fabric Softeners

Lends a lasting fresh

and green note to

fabrics

9 [12]

Air Fresheners
Provides a clean and

refreshing scent
9 [6]

Experimental Protocols
The following protocols are designed to provide a systematic approach to evaluating and

incorporating Verdyl Acetate into fragrance formulations.

Protocol for Sensory Evaluation of Verdyl Acetate
Objective: To characterize the olfactory profile of Verdyl Acetate and compare it to other

fragrance ingredients.

Materials:
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Verdyl Acetate

Reference fragrance materials (e.g., other green, woody, or floral acetates)

Ethanol (perfumer's grade)

Glass beakers and stirring rods

Pipettes

Smelling strips

Trained sensory panel (minimum of 5 panelists)

Procedure:

Sample Preparation: Prepare 10% dilutions of Verdyl Acetate and reference materials in

ethanol.

Evaluation:

Dip a smelling strip into the diluted Verdyl Acetate solution.

Allow the solvent to evaporate for a few seconds.

Present the strip to the sensory panel.

Panelists should individually record their impressions of the odor, including top, middle,

and base notes, and any specific descriptors (e.g., green, woody, fruity).

Repeat the process for the reference materials.

Data Analysis: Compile the descriptors from all panelists. Create a sensory map or word

cloud to visualize the olfactory profile of Verdyl Acetate in comparison to the reference

materials.
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Caption: Workflow for the sensory evaluation of Verdyl Acetate.

Protocol for Gas Chromatography-Olfactometry (GC-O)
Analysis
Objective: To identify the key odor-active compounds in a fragrance formulation containing

Verdyl Acetate.[3][13]

Materials:

Fragrance formulation containing Verdyl Acetate

Gas chromatograph coupled with a mass spectrometer and an olfactometry port (GC-MS/O)

Appropriate GC column (e.g., non-polar or medium-polar)

Helium carrier gas

Trained human assessor

Procedure:

Sample Injection: Inject a small amount of the fragrance formulation into the GC.

Separation: The volatile compounds are separated based on their boiling points and polarity

as they pass through the GC column.
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Detection and Olfactory Assessment:

The effluent from the column is split between the mass spectrometer detector and the

olfactometry port.

The MS detector identifies and quantifies the chemical compounds.

A trained assessor at the olfactometry port sniffs the effluent and describes the odor of

each eluting compound in real-time.

Data Correlation: Correlate the retention times of the odors perceived by the assessor with

the peaks detected by the mass spectrometer to identify the specific compounds responsible

for the different scent characteristics.
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Caption: Workflow for GC-Olfactometry analysis of a fragrance.

Protocol for Stability Testing in a Product Base
Objective: To evaluate the stability of Verdyl Acetate in a specific product base (e.g., lotion,

soap, detergent) over time and under different environmental conditions.[8][14]
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Materials:

Verdyl Acetate

Unfragranced product base

Control fragrance (a known stable fragrance)

Glass jars with airtight lids

Climate chambers or ovens

UV light cabinet

pH meter

Viscometer

Procedure:

Sample Preparation:

Prepare three samples of the product base: one with a specified concentration of Verdyl
Acetate, one with the control fragrance, and one unfragranced (blank).

Divide each sample into multiple aliquots in airtight glass jars.

Storage Conditions: Store the aliquots under various conditions:

Accelerated Aging: Elevated temperature (e.g., 40°C, 50°C) for a specified period (e.g., 4,

8, 12 weeks).[8]

Light Exposure: In a UV light cabinet for a set duration.[8]

Freeze-Thaw Cycles: Alternate between freezing and thawing for several cycles.[8]

Real-Time Aging: Room temperature, protected from light, for an extended period (e.g., 6,

12, 24 months).[8]
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Evaluation: At regular intervals, evaluate the samples for:

Odor: Compare the scent of the Verdyl Acetate sample to the control and the initial

sample. Note any changes in character or intensity.

Color: Observe any discoloration compared to the blank and control.

pH and Viscosity: Measure any changes in the physical properties of the product base.

Data Analysis: Record all observations and measurements. A stable fragrance will show

minimal changes in odor, color, and have no adverse effects on the physical properties of the

product base.

Sample Preparation

Storage Conditions

Evaluation at Intervals

Prepare fragranced and
unfragranced product bases

Accelerated Aging
(High Temp)

Light Exposure
(UV Cabinet) Freeze-Thaw Cycles Real-Time Aging

Odor Assessment

Color Measurement

pH & Viscosity Measurement
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Caption: Workflow for fragrance stability testing in a product base.

Safety and Regulatory Information
Verdyl Acetate is subject to regulations and guidelines set by organizations such as the

International Fragrance Association (IFRA). It is important to consult the latest IFRA standards

and the supplier's Safety Data Sheet (SDS) for safe handling procedures, usage restrictions,

and potential hazards.[15] While generally considered to have low toxicity, direct contact with

skin and eyes should be avoided, and it should be handled in a well-ventilated area.[16]

Disclaimer: This document is intended for informational purposes only and should not be

considered a substitute for professional advice, diagnosis, or treatment. Always seek the

advice of a qualified professional with any questions you may have regarding a medical

condition or the use of any chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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